Cas no 1807116-98-8 (2-Bromo-3-difluoromethoxy-5-(trifluoromethoxy)aniline)

• Product Name: 2-Bromo-3-difluoromethoxy-5-(trifluoromethoxy)aniline
• CAS No: 1807116-98-8
• MF: C₈H₅BrF₅NO₂
• MW: 322.026818990707
• CID: 4973885
• Update Time: 2025-08-05

2-Bromo-3-difluoromethoxy-5-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-difluoromethoxy-5-(trifluoromethoxy)aniline

• Inchi： 1S/C8H5BrF5NO2/c9-6-4(15)1-3(17-8(12,13)14)2-5(6)16-7(10)11/h1-2,7H,15H2
• InChI Key： GYBDBBKLFIUMOJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1OC(F)F)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 4
• Topological Polar Surface Area: 44.5

Additional information on 2-Bromo-3-difluoromethoxy-5-(trifluoromethoxy)aniline

Professional Introduction to 2-Bromo-3-difluoromethoxy-5-(trifluoromethoxy)aniline (CAS No. 1807116-98-8)

2-Bromo-3-difluoromethoxy-5-(trifluoromethoxy)aniline, a compound with the chemical formula C₈H₂BrF₅NO₂, is a highly specialized intermediate in the field of pharmaceutical and agrochemical research. This compound is characterized by its unique structural features, which include multiple halogen substituents and methoxy groups, making it a valuable building block for synthesizing more complex molecules. The presence of 2-bromo, 3-difluoromethoxy, and 5-(trifluoromethoxy) groups imparts distinct electronic and steric properties that are leveraged in various synthetic pathways.

The significance of this compound in modern chemistry cannot be overstated. Its molecular structure makes it an ideal candidate for further functionalization, enabling the development of novel bioactive molecules. In recent years, there has been a growing interest in halogenated aromatic compounds due to their enhanced reactivity and biological activity. Specifically, the combination of bromine and fluorine atoms in this molecule allows for diverse chemical transformations, including cross-coupling reactions, which are fundamental in constructing complex organic frameworks.

Recent studies have highlighted the potential of 2-Bromo-3-difluoromethoxy-5-(trifluoromethoxy)aniline in the synthesis of pharmacologically active agents. For instance, researchers have utilized this compound as a precursor in the development of kinase inhibitors, which are critical in treating various forms of cancer and inflammatory diseases. The electron-withdrawing nature of the fluorine atoms enhances the compound's binding affinity to biological targets, making it a promising candidate for drug discovery.

The agrochemical industry has also benefited from the use of this compound. Its structural motifs are frequently incorporated into herbicides and pesticides due to their ability to interact selectively with biological systems. By modifying specific functional groups, chemists can fine-tune the properties of these derivatives to achieve desired effects while minimizing environmental impact.

In terms of synthetic methodologies, 2-Bromo-3-difluoromethoxy-5-(trifluoromethoxy)aniline serves as a versatile intermediate in multi-step syntheses. The bromine atom, for example, can be readily exchanged with other nucleophiles through palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse substituents. Similarly, the fluorine-containing groups can participate in nucleophilic aromatic substitutions or undergo metal-catalyzed coupling reactions, providing multiple avenues for structural diversification.

The compound's stability under various reaction conditions further enhances its utility. It remains robust in both aqueous and organic solvents, making it adaptable to a wide range of synthetic protocols. This stability is particularly important in industrial applications where harsh conditions may be encountered during large-scale production.

From a computational chemistry perspective, 2-Bromo-3-difluoromethoxy-5-(trifluoromethoxy)aniline has been extensively studied to understand its electronic properties and reactivity. Advanced computational methods have been employed to predict its behavior in different chemical environments, aiding researchers in designing efficient synthetic routes. These studies have not only improved our understanding of the compound's mechanism but also provided insights into how its structure can be optimized for specific applications.

The pharmaceutical industry continues to explore new derivatives of 2-Bromo-3-difluoromethoxy-5-(trifluoromethoxy)aniline with the aim of discovering more effective therapeutic agents. By leveraging its unique structural features, scientists are able to design molecules that exhibit improved pharmacokinetic properties and reduced side effects. This ongoing research underscores the compound's importance as a cornerstone in medicinal chemistry.

In conclusion, 2-Bromo-3-difluoromethoxy-5-(trifluoromethoxy)aniline (CAS No. 1807116-98-8) is a multifaceted compound with significant applications across multiple industries. Its structural complexity and reactivity make it an invaluable tool for synthetic chemists working on pharmaceuticals and agrochemicals. As research progresses, we can expect to see even more innovative uses for this compound, further solidifying its role as a key intermediate in modern chemistry.